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Compound of Interest

Morpholine, 4-(1-cyclopenten-1-
yh)-

Cat. No.: B125458

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, safety
data, and potential applications of 1-Morpholinocyclopentene (CAS 936-52-7). The information
is compiled from various sources to support research and development activities.

Chemical and Physical Properties

1-Morpholinocyclopentene, also known as N-(1-Cyclopenten-1-yl)morpholine, is a clear yellow
liquid.[1] It is a heterocyclic compound featuring a morpholine ring attached to a cyclopentene
moiety.[2] This structure contributes to its reactivity and utility as a reagent in organic synthesis,
particularly in the formation of carbon-carbon bonds. The presence of the electron-rich enamine
functional group makes it a key intermediate in various chemical transformations.

Table 1: Physical and Chemical Properties of 1-Morpholinocyclopentene
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Property Value Reference
CAS Number 936-52-7 [3]
Molecular Formula CoH1sNO [3]
Molecular Weight 153.22 g/mol [31[4]
Appearance Clear yellow liquid [1]

Boiling Point 105-106 °C at 12 mmHg [1]

Density 0.957 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.512 [1]

Flash Point 60 °C (140 °F) - closed cup [4]

Storage Temperature 2-8°C [4]

Safety and Hazard Information

1-Morpholinocyclopentene is classified as a flammable liquid and vapor.[3][4] It is also known
to cause skin and serious eye irritation, and may cause respiratory irritation.[3][4] Appropriate
personal protective equipment (PPE), including eye shields and gloves, should be used when
handling this chemical.[4]

Table 2: GHS Hazard and Precautionary Statements for 1-Morpholinocyclopentene
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Category Code Statement Reference
Flammable liquid and
) ) ) vapor, Causes skin
Flam. Lig. 3, Skin Irrit. =
o ] irritation, Causes
Hazard Classifications 2, Eye Irrit. 2, STOT ] S [4]
serious eye Irritation,
SE3 .
May cause respiratory
irritation
Signal Word Warning [4]
Flammable liquid and
vapor, Causes skin
H226, H315, H319, irritation, Causes
Hazard Statements ] o [3114]
H335 serious eye irritation,
May cause respiratory
irritation
Precautionary P210, P233, P240, Keep away from [4]
Statements pP241, heat/sparks/open
P303+P361+P353, flames/hot surfaces.
P305+P351+P338 — No smoking. Keep

container tightly
closed. Ground/bond
container and
receiving equipment.
Use explosion-proof
electrical/ventilating/lig
hting equipment. IF
ON SKIN (or hair):
Take off immediately
all contaminated
clothing. Rinse skin
with water/shower. IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact

lenses, if present and
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easy to do. Continue

rinsing.

Experimental Protocols

Detailed experimental protocols for the determination of the specific physical and toxicological
properties of 1-Morpholinocyclopentene are not readily available in the public domain.
However, standardized methods, such as those outlined by the OECD, are typically employed
for such characterizations.

Synthesis of 1-Morpholinocyclopentene

A general and established method for the synthesis of enamines, such as 1-
Morpholinocyclopentene, involves the reaction of a ketone with a secondary amine, often with

azeotropic removal of water.[5]

Experimental Workflow: Synthesis of an Enamine

Cyclopentanone

Morpholine —‘
—_— Heat and Reflux Azeotropic Removal
—— (with Dean-Stark trap) of Water
Toluene
(as solvent)

p-Toluenesulfonic acid
(catalyst)

Click to download full resolution via product page

Caption: General workflow for the synthesis of an enamine like 1-Morpholinocyclopentene.
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Methodology:

e Cyclopentanone and a slight excess of morpholine are dissolved in a suitable solvent, such
as toluene.[5]

« A catalytic amount of an acid, typically p-toluenesulfonic acid, is added to the mixture.[5]

e The reaction mixture is heated to reflux, and the water formed during the reaction is
continuously removed using a Dean-Stark apparatus.[5]

e The reaction progress is monitored until no more water is collected.

e The solvent and excess morpholine are removed by distillation, and the resulting 1-
Morpholinocyclopentene is purified by vacuum distillation.[5]

Determination of Boiling Point

The boiling point of a liquid can be determined using various methods, including distillation or
the Thiele tube method, which is suitable for small sample volumes.[6][7]

Experimental Workflow: Boiling Point Determination (Thiele Tube Method)

Sample Preparation: Apparatus Setup: Heating: Cooling:
- Fill small tube with liquid - Attach tube to thermometer - Gently heat the side arm - Remove heat
- Insert inverted capillary tube - Immerse in Thiele tube with oil - Observe for a steady stream of bubbles - Observe for liquid entering capillary

Click to download full resolution via product page
Caption: Workflow for determining the boiling point using the Thiele tube method.
Methodology:
e A small amount of 1-Morpholinocyclopentene is placed in a small test tube.[6]
o Acapillary tube, sealed at one end, is inverted and placed into the liquid.[6]

o The test tube is attached to a thermometer and immersed in a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil).[7]
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e The Thiele tube is gently heated, and the temperature is monitored.[6]

¢ As the liquid heats, a stream of bubbles will emerge from the open end of the capillary tube.

[6]

e The heat is removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.[6]

Skin and Eye Irritation Testing

Standardized protocols from the Organisation for Economic Co-operation and Development
(OECD) are widely used for assessing the skin and eye irritation potential of chemicals. These
guidelines emphasize a tiered approach, often starting with in vitro methods to minimize animal
testing.[1][8][9]

Logical Relationship: Tiered Testing Strategy for Irritation
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Test Substance:
1-Morpholinocyclopentene

Review Existing Data
(e.g., structure-activity relationships)

if iconclusive if inconclusive

if conclusive ( ) if conclusive
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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